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Compound of Interest

Compound Name: Rhodium oxide

Cat. No.: B082144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of common

rhodium oxide compounds, focusing on rhodium(III) oxide (Rh₂O₃) and rhodium(IV) oxide

(RhO₂). This document details their decomposition pathways, phase transitions, and the

experimental methodologies used to determine these properties.

Thermal Properties of Rhodium Oxides
Rhodium oxides are of significant interest in various catalytic and electronic applications. Their

performance and longevity in high-temperature environments are critically dependent on their

thermal stability. The two most common stoichiometric oxides of rhodium are rhodium(III) oxide

(Rh₂O₃) and rhodium(IV) oxide (RhO₂).

Rhodium(III) Oxide (Rh₂O₃)
Rhodium(III) oxide, or rhodium sesquioxide, is a gray solid that exists in two primary crystalline

forms: a hexagonal α-form (corundum structure) and an orthorhombic β-form.[1] The hexagonal

form is the more common and stable phase at lower temperatures.

The thermal decomposition of Rh₂O₃ in air typically occurs at temperatures above 1000°C,

yielding rhodium metal and oxygen.[2][3]

Phase Transition: The hexagonal α-Rh₂O₃ undergoes a phase transition to the orthorhombic β-

Rh₂O₃ structure when heated above 750°C.[1]
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Rhodium(IV) Oxide (RhO₂)
Rhodium(IV) oxide, or rhodium dioxide, is a black crystalline solid with a tetragonal rutile

structure.[4] It is less stable than Rh₂O₃ and decomposes at a lower temperature. In an air

atmosphere, RhO₂ transforms into Rh₂O₃ at approximately 850°C, which then further

decomposes to rhodium metal at around 1050°C.[4]

Quantitative Thermal Stability Data
The following tables summarize the key thermal decomposition and phase transition

temperatures for rhodium oxide compounds as reported in the literature.

Table 1: Thermal Decomposition Temperatures of Rhodium Oxides

Compound Formula
Decompositio
n Products

Decompositio
n Temperature
(°C)

Atmosphere

Rhodium(III)

Oxide
Rh₂O₃ Rh + O₂

~1100 - 1150[3]

[5]
Air

Rhodium(IV)

Oxide
RhO₂ Rh₂O₃ + O₂ ~850[4] Air

Rhodium(IV)

Oxide
RhO₂ Rh + O₂ ~1050[4] Air

Table 2: Phase Transition Temperatures of Rhodium(III) Oxide

Compound Initial Phase Final Phase
Transition
Temperature (°C)

Rhodium(III) Oxide

(Rh₂O₃)
α-Rh₂O₃ (hexagonal)

β-Rh₂O₃

(orthorhombic)
> 750[1]
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The thermal decomposition of rhodium oxides follows distinct pathways depending on the

starting material and the atmospheric conditions.

Thermal Decomposition Pathways of Rhodium Oxides

RhO₂ (Rhodium(IV) Oxide)

Rh₂O₃ (Rhodium(III) Oxide)

~850°C (Air)

Rh (Rhodium Metal)
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Amorphous Rhodium
Hydrous Oxide

~500°C (Air)

α-Rh₂O₃

~500-650°C (Air)

β-Rh₂O₃

>750°C

~1100°C (Air)
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Caption: Decomposition pathways of rhodium oxides in air.

Experimental Protocols
The thermal stability of rhodium oxides is primarily investigated using thermogravimetric

analysis (TGA) and differential thermal analysis (DTA).

Synthesis of Rhodium Oxide Precursors
Amorphous rhodium hydrous oxide, a common precursor, can be synthesized by precipitating a

rhodium salt solution, such as Rh(NO₃)₃, with a base like NH₃·aq or NaOH.[5] The resulting
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precipitate is then washed and dried. Crystalline rhodium oxides can be obtained by the

thermal treatment of these amorphous precursors or by direct oxidation of rhodium metal at

elevated temperatures.[2][5]

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)
TGA measures the change in mass of a sample as a function of temperature, while DTA

measures the temperature difference between a sample and an inert reference material. These

techniques are crucial for determining decomposition and phase transition temperatures.

Experimental Workflow:
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TGA/DTA Experimental Workflow

Start

Sample Preparation
(e.g., grinding, weighing)

Instrument Setup
(TGA/DTA)

Controlled Heating
(e.g., 10°C/min)

Data Acquisition
(Mass change, ΔT vs. Temp)

Data Analysis
(Determine decomposition &

 transition temperatures)

End
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Caption: General workflow for TGA/DTA analysis.
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Typical Experimental Parameters:

Heating Rate: A controlled linear heating rate, often 10°C/min, is applied.[5]

Atmosphere: The experiment can be conducted in an inert atmosphere (e.g., argon) or a

reactive atmosphere (e.g., air) to study oxidation and decomposition processes.[5] The

thermal behavior of rhodium compounds can differ significantly depending on the

atmosphere. For instance, heating amorphous rhodium hydrous oxide in argon can lead to

partial autoreduction to rhodium metal.[5]

Sample Holder: Typically, a small amount of the powdered sample is placed in a ceramic or

platinum crucible.

Reference Material (for DTA): An inert material, such as alumina (Al₂O₃), is used as a

reference.

Temperature Range: The sample is heated over a temperature range that encompasses the

expected decomposition and transition events, for example, from room temperature up to

1200°C.

Factors Influencing Thermal Stability
The thermal stability of rhodium oxide compounds can be influenced by several factors:

Precursor Material: The method of preparation and the nature of the precursor can affect the

properties of the resulting oxide. For example, the thermal decomposition of amorphous

rhodium hydrous oxide precursors is dependent on parameters like pH and aging time during

their synthesis.[5]

Crystallinity and Particle Size: Nanocrystalline materials may exhibit different thermal

behavior compared to their bulk counterparts.

Atmosphere: As mentioned, the presence of oxygen or an inert gas significantly impacts the

decomposition pathway and products.[5]

Support Material: In catalytic applications, the interaction between rhodium oxide particles

and the support material (e.g., alumina) can influence thermal stability.
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Conclusion
This guide has provided a detailed overview of the thermal stability of rhodium(III) and

rhodium(IV) oxides. The key takeaways are the distinct decomposition temperatures and

pathways for Rh₂O₃ and RhO₂, with Rh₂O₃ being the more stable oxide. The phase transition

of Rh₂O₃ from a hexagonal to an orthorhombic structure at elevated temperatures is also a

critical characteristic. Understanding these thermal properties, determined through techniques

like TGA and DTA, is essential for the effective application of rhodium-based materials in high-

temperature processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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